Cas no 325702-98-5 (3-tert-butyl-1-(2,2,2-trifluoroacetyl)urea)

• Product Name: 3-tert-butyl-1-(2,2,2-trifluoroacetyl)urea
• CAS No: 325702-98-5
• MF: C₇H₁₁F₃N₂O₂
• MW: 212.169652223587
• CID: 5880270
• PubChem ID: 2136004
• Update Time: 2025-05-27

3-tert-butyl-1-(2,2,2-trifluoroacetyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(tert-butylcarbamoyl)-2,2,2-trifluoroacetamide
• Acetamide, N-[[(1,1-dimethylethyl)amino]carbonyl]-2,2,2-trifluoro-
• 325702-98-5
• Z56795303
• 3-tert-butyl-1-(2,2,2-trifluoroacetyl)urea
• F0746-0017
• AKOS003609404

• Inchi： 1S/C7H11F3N2O2/c1-6(2,3)12-5(14)11-4(13)7(8,9)10/h1-3H3,(H2,11,12,13,14)
• InChI Key： DTCXFJVGZWCXLM-UHFFFAOYSA-N
• SMILES： C(NC(NC(C)(C)C)=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 212.07726208g/mol
• Monoisotopic Mass: 212.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 4.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides